N-benzyl-7,8-dimethyl-4-oxo-4H-chromene-2-carboxamide
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Overview
Description
- This compound exhibits potential biological activities due to its unique structure.
N-benzyl-7,8-dimethyl-4-oxo-4H-chromene-2-carboxamide: is a compound with an intriguing structure. Let’s break it down:
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production Methods:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: Investigate its reactivity, stability, and potential as a building block for other compounds.
Biology: Explore its interactions with enzymes, receptors, or cellular components.
Medicine: Assess its pharmacological properties, including potential as an enzyme inhibitor.
Industry: Consider applications in materials science or drug development.
Mechanism of Action
Targets: Likely interacts with enzymes or receptors due to its structural features.
Pathways: May modulate oxidative processes or cellular signaling pathways.
Comparison with Similar Compounds
Uniqueness: Highlight its distinct features compared to related chromenes or carboxamides.
Similar Compounds: Other chromene derivatives, such as 4-hydroxy-2-quinolones and related carboxamides.
Properties
Molecular Formula |
C19H17NO3 |
---|---|
Molecular Weight |
307.3 g/mol |
IUPAC Name |
N-benzyl-7,8-dimethyl-4-oxochromene-2-carboxamide |
InChI |
InChI=1S/C19H17NO3/c1-12-8-9-15-16(21)10-17(23-18(15)13(12)2)19(22)20-11-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,20,22) |
InChI Key |
QDTKJXCAIUVRNK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C2=C(C=C1)C(=O)C=C(O2)C(=O)NCC3=CC=CC=C3)C |
solubility |
<0.7 [ug/mL] (The mean of the results at pH 7.4) |
Origin of Product |
United States |
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